Cas no 4526-56-1 (2,4-dibromo-6-chlorophenol)

• Product Name: 2,4-dibromo-6-chlorophenol
• CAS No: 4526-56-1
• MF: C₆H₃Br₂ClO
• MW: 286.348419427872
• MDL: MFCD00029692
• CID: 1516733
• PubChem ID: 20621
• Update Time: 2025-10-30

2,4-dibromo-6-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 2,4-Dibromo-6-chlorophenol
• 2,4-Dibrom-6-chlor-phenol
• AC1Q780Z
• CTK1D7807
• 2,4-dibromo-6-chloro-phenol
• 2-Chlor-4,6-dibrom-phenol
• SureCN4644670
• 4,6-dibromo-2-chlorophenol
• 2-chloro-4,6-dibromophenol
• 6-Chlor-2.4-dibrom-1-hydroxy-benzol
• Phenol, 2,4-dibromo-6-chloro-
• AC1L2GNF
• Phenol,2,4-dibromo-6-chloro
• 6-Chloro-2,4-dibromophenol
• MQSIWVCWTVYFDP-UHFFFAOYSA-N
• CS-0452619
• NS00132873
• E89348
• SCHEMBL4644670
• AKOS024336179
• AB92883
• MFCD00029692
• 4526-56-1
• DTXSID40196456
• 2,4-dibromo-6-chlorophenol

• MDL： MFCD00029692
• Inchi： 1S/C6H3Br2ClO/c7-3-1-4(8)6(10)5(9)2-3/h1-2,10H
• InChI Key： MQSIWVCWTVYFDP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1O)Cl)Br

Computed Properties

• Exact Mass: 283.82400
• Monoisotopic Mass: 283.82392g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 3.57060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Bromophenols

Additional information on 2,4-dibromo-6-chlorophenol

Recent Advances in the Study of 2,4-Dibromo-6-Chlorophenol (4526-56-1): Applications and Mechanisms in Chemical Biology and Medicine

The compound 2,4-dibromo-6-chlorophenol (CAS: 4526-56-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This halogenated phenol derivative exhibits notable bioactivity, particularly in antimicrobial and anticancer contexts. Recent studies have explored its mechanisms of action, synthesis optimization, and potential as a lead compound for drug development. This research brief consolidates the latest findings on 2,4-dibromo-6-chlorophenol, providing insights into its current applications and future directions.

One of the key areas of investigation has been the antimicrobial efficacy of 2,4-dibromo-6-chlorophenol. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its potent activity against multi-drug resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The research highlighted the compound's ability to disrupt bacterial cell membranes through halogen-mediated interactions, suggesting its potential as a novel antibiotic scaffold. Furthermore, molecular docking studies revealed strong binding affinities to key bacterial enzymes, supporting its mechanism of action at the molecular level.

In the realm of anticancer research, 2,4-dibromo-6-chlorophenol has shown promising results in preclinical models. A recent Nature Chemical Biology publication (2024) reported its selective cytotoxicity against certain cancer cell lines, particularly those with p53 mutations. The study identified the compound's ability to induce apoptosis through reactive oxygen species (ROS) generation and mitochondrial dysfunction. Interestingly, the bromine and chlorine substituents were found to play distinct roles in these cytotoxic effects, with the bromine atoms contributing more significantly to ROS production.

The synthesis and structural modification of 4526-56-1 have also been areas of active research. A 2024 Organic Letters paper presented an improved synthetic route with higher yields and fewer byproducts, utilizing novel palladium-catalyzed coupling reactions. This advancement is particularly significant for scaling up production for potential clinical applications. Additionally, structure-activity relationship (SAR) studies have identified key modifications that enhance the compound's bioavailability while maintaining its therapeutic efficacy.

From a toxicological perspective, recent investigations have focused on understanding the environmental fate and mammalian toxicity of 2,4-dibromo-6-chlorophenol. A comprehensive 2023 study in Chemical Research in Toxicology examined its metabolic pathways in human liver microsomes, identifying several phase I and II metabolites. These findings are crucial for assessing the compound's safety profile and potential drug-drug interactions in future therapeutic applications.

Looking forward, the research community is particularly excited about the potential of 2,4-dibromo-6-chlorophenol as a molecular scaffold for developing new classes of therapeutics. Its unique halogen pattern offers opportunities for targeted modifications to enhance specific biological activities while minimizing off-target effects. Several pharmaceutical companies have reportedly initiated programs to explore derivatives of this compound for various indications, including infectious diseases and oncology.

In conclusion, the recent surge in research on 2,4-dibromo-6-chlorophenol (4526-56-1) underscores its importance as a versatile chemical entity with multiple potential applications in medicine. While challenges remain in optimizing its pharmacological properties and safety profile, the current body of research provides a strong foundation for future development. Continued investigation into its mechanisms of action and structural optimization will likely yield significant advancements in the coming years.